Cas no 1311319-71-7 ((3S)-hydrangenol 4?-O-alpha-L-rhamnopyranosyl-(1?3)-beta-D-glucopyranoside)

• Product Name: (3S)-hydrangenol 4?-O-alpha-L-rhamnopyranosyl-(1?3)-beta-D-glucopyranoside
• CAS No: 1311319-71-7
• MF: C₂₇H₃₂O₁₃
• MW: 564.535189628601
• CID: 2044504
• PubChem ID: 53359350
• Update Time: 2025-04-21

(3S)-hydrangenol 4?-O-alpha-L-rhamnopyranosyl-(1?3)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (3S)-hydrangenol 4?-O-alpha-L-rhamnopyranosyl-(1?3)-beta-D-glucopyranoside
• 3S-hydrangenol 4'-O-alpha-L-rhamnopyranosyl-(1->3)-beta-D-glucopyranoside
• 4-[(3S)-8-Hydroxy-1-oxo-3,4-dihydro-1H-isochromen-3-yl]phenyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• CHEBI:68124
• CHEMBL1813258
• 3S-hydrangenol 4'-O-alpha-L-rhamnopyranoysl-(1->3)-beta-D-glucopyranoside
• Q27136616

• Inchi： 1S/C27H32O13/c1-11-19(30)21(32)22(33)26(36-11)40-24-20(31)17(10-28)39-27(23(24)34)37-14-7-5-12(6-8-14)16-9-13-3-2-4-15(29)18(13)25(35)38-16/h2-8,11,16-17,19-24,26-34H,9-10H2,1H3/t11-,16-,17+,19-,20+,21+,22+,23+,24-,26-,27+/m0/s1
• InChI Key： KAWWUODRABPWGU-YNZOJGRDSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@@H]1[C@H]([C@H](OC2C=CC(=CC=2)[C@@H]2CC3C=CC=C(C=3C(=O)O2)O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 564.18429107g/mol
• Monoisotopic Mass: 564.18429107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 205Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides